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Compound Name: _
propylthiophene-3-carboxylate
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An In-depth Technical Guide on the Core Chemical Properties of Methyl 2-amino-5-
propylthiophene-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2-amino-5-propylthiophene-3-carboxylate is a substituted thiophene derivative
belonging to the class of 2-aminothiophenes. This scaffold is of significant interest in medicinal
chemistry and materials science due to its versatile reactivity and a broad spectrum of
biological activities. This technical guide provides a comprehensive overview of the known
chemical properties, synthesis, and potential applications of Methyl 2-amino-5-
propylthiophene-3-carboxylate, with a focus on presenting quantitative data and detailed
experimental protocols. Due to the limited availability of data for the title compound, information
from closely related analogs is included for comparative purposes.

Chemical and Physical Properties

Detailed experimental data for Methyl 2-amino-5-propylthiophene-3-carboxylate are not
extensively reported in the public domain. The following tables summarize the available data
for the title compound and its close structural analogs to provide a comparative
physicochemical profile.
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Table 1: Physical Properties of Methyl 2-amino-5-propylthiophene-3-carboxylate and Its

Analogs

Compound

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Physical
Form

CAS
Number

Methyl 2-
amino-5-
propylthiophe
ne-3-

carboxylate

C9H13NO2S

199.27

Not available

Not available

Not available

Methyl 2-
aminothiophe
ne-3-
carboxylate[1

]

C6H7NO2S

157.19

76-81

Solid

4651-81-4

Methyl 2-
amino-5-
methylthioph
ene-3-
carboxylate[2

131

C7HINO2S

171.22

Not specified

Solid

19369-53-0

Methyl 3-
amino-4-
methylthioph
ene-2-
carboxylate[4

]

C7HONO2S

171.22

85-88

Powder/Cryst
al

85006-31-1

Methyl 3-
aminothiophe
ne-2-
carboxylate[5

]

C6H7NO2S

157.19

62-64

Solid

22288-78-4

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/product/b182007?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/563080
https://cymitquimica.com/products/IN-DA0074YY/methyl-2-amino-5-methylthiophene-3-carboxylate/
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-amino-5-methyl-3-thiophenecarboxylate
https://www.sigmaaldrich.com/SG/en/product/aldrich/546658
https://www.sigmaaldrich.com/SG/en/product/aldrich/232904
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Table 2: Spectroscopic Data for a Structurally Related Compound

While specific spectroscopic data for the titte compound is not available, the following data for a
related derivative provides insight into the expected spectral characteristics.

IHNMR (3  **C NMR (3

Compound IR (cm™?) MS (m/z) Reference
ppm) ppm)
9.21 (brs, 1H,
NH), 7.76
(brs, 1H, NH),

Ethyl 6- 165.8, 152.6,
7.34-7.24 (m,

methyl-4- 148.7, 145.3,
5H, Ar-H),

phenyl-2-oxo- 128.8,128.5, 3639, 2967,
5.17 (s, 1H),

1,2,3,4- 127.7,126.7, 1896, 1608, 260 (M+) [6]

~ 4.01-3.96 (q,
tetrahydropyri 99.7, 59.6, 1223
o 2H, OCH2),

midine-5- 54.4,18.2,
2.26 (s, 3H,

carboxylate 14.5
CHs), 1.11-
1.07 (t, 3H,
CHs)

Experimental Protocols
Synthesis via Gewald Reaction

The most common and efficient method for the synthesis of polysubstituted 2-aminothiophenes
is the Gewald reaction.[7][8][9][10] This one-pot, multi-component reaction involves the
condensation of a carbonyl compound, an active methylene nitrile, and elemental sulfur in the
presence of a basic catalyst.

Materials and Reagents:
o Pentanal (for the 5-propyl substituent)
e Methyl cyanoacetate

o Elemental sulfur
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Morpholine (or another suitable base like triethylamine)

Methanol (or another suitable solvent like ethanol)

Standard laboratory glassware for organic synthesis

Magnetic stirrer and heating mantle

Rotary evaporator

Recrystallization or column chromatography apparatus

Detailed Protocol:

To a stirred mixture of pentanal (1 equivalent) and methyl cyanoacetate (1 equivalent) in
methanol, add morpholine (0.5 equivalents) dropwise at room temperature.

After the addition is complete, add elemental sulfur (1.1 equivalents) to the reaction mixture.

Heat the mixture to reflux (approximately 65 °C for methanol) and maintain for 2-4 hours.
The reaction progress should be monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature. The product may
precipitate from the solution.

If a precipitate forms, collect the solid by vacuum filtration and wash with cold methanol.

If no precipitate forms, concentrate the reaction mixture under reduced pressure using a
rotary evaporator.

Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by flash
column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of
ethyl acetate in hexane).

Characterize the final product by spectroscopic methods (NMR, IR, MS) and determine its
melting point.

Diagram of the Gewald Reaction Workflow:
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Caption: A schematic workflow of the Gewald synthesis for Methyl 2-amino-5-
propylthiophene-3-carboxylate.

Reactivity and Potential Applications

The chemical reactivity of Methyl 2-amino-5-propylthiophene-3-carboxylate is primarily
dictated by the amino and ester functional groups, as well as the thiophene ring itself. The
amino group can be readily acylated, alkylated, or used in cyclization reactions to form fused
heterocyclic systems. The ester group can be hydrolyzed to the corresponding carboxylic acid
or converted to an amide.

The 2-aminothiophene core is a privileged scaffold in medicinal chemistry, and derivatives have
shown a wide range of biological activities.

e Anticancer Agents: Numerous 2-aminothiophene derivatives have been reported to exhibit
significant antiproliferative activity against a variety of human cancer cell lines.[11][12] They
can induce apoptosis and interfere with the cell cycle.[11][12]

» Antimicrobial Agents: The thiophene ring is a key structural component in many antimicrobial
compounds, and 2-aminothiophene derivatives are no exception.[13]

» Building Blocks for Drug Discovery: These compounds are valuable starting materials for the
synthesis of thieno[2,3-d]pyrimidines, a class of fused heterocycles with diverse
pharmacological properties, including kinase inhibition.[14]

Logical Relationship of the Scaffold to its Applications:
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Caption: The progression from the core scaffold to potential therapeutic applications through
chemical modification.

Safety Information

While a specific safety data sheet for Methyl 2-amino-5-propylthiophene-3-carboxylate is
not available, related compounds are known to cause skin and eye irritation and may cause
respiratory irritation.[1][14][15] Standard laboratory safety precautions should be taken when
handling this compound, including the use of personal protective equipment such as gloves,
safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume hood.

Conclusion

Methyl 2-amino-5-propylthiophene-3-carboxylate is a promising but undercharacterized
member of the 2-aminothiophene family. Based on the well-documented chemical and
biological properties of its analogs, it holds potential as a versatile building block for the
synthesis of novel compounds with applications in drug discovery and materials science. The
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Gewald reaction offers a straightforward and efficient route for its synthesis, enabling further
investigation into its specific properties and biological activities. This guide provides a
foundational understanding for researchers and scientists interested in exploring the potential
of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b182007#methyl-2-amino-5-propylthiophene-3-
carboxylate-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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